Cas no 756895-79-1 (3-(Butylsulfanyl)phenol)

3-(Butylsulfanyl)phenol is a sulfur-containing phenolic compound characterized by the presence of a butylthio substituent on the phenol ring. This structural feature imparts unique chemical properties, including enhanced lipophilicity and reactivity, making it valuable in organic synthesis and specialty chemical applications. The butylsulfanyl group contributes to improved solubility in nonpolar solvents, facilitating its use as an intermediate in the production of agrochemicals, pharmaceuticals, and polymer additives. Its thioether linkage also offers potential for further functionalization, enabling the synthesis of more complex derivatives. The compound exhibits moderate stability under standard conditions, ensuring handling efficiency in industrial and research settings.

3-(Butylsulfanyl)phenol structure

Product Name:3-(Butylsulfanyl)phenol

CAS No:756895-79-1

MF:C₁₀H₁₄OS

MW:182.282561779022

CID:5530033

PubChem ID:67825554

Update Time:2025-05-23

3-(Butylsulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 3-(butylthio)-
- 3-(Butylsulfanyl)phenol
- Inchi： 1S/C10H14OS/c1-2-3-7-12-10-6-4-5-9(11)8-10/h4-6,8,11H,2-3,7H2,1H3
- InChI Key： JRZNJRDJCPPUIG-UHFFFAOYSA-N
- SMILES： C1(O)=CC=CC(SCCCC)=C1

Computed Properties

Exact Mass: 182.07653624g/mol
Monoisotopic Mass: 182.07653624g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 45.5Å²

3-(Butylsulfanyl)phenol Customs Data

HS CODE：2930909899

3-(Butylsulfanyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1742091-1g	3-(Butylthio)phenol	756895-79-1	98%	1g	￥3633.00	2024-07-28

3-(Butylsulfanyl)phenol Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Additional information on 3-(Butylsulfanyl)phenol

3-(Butylsulfanyl)phenol: A Comprehensive Overview

3-(Butylsulfanyl)phenol, also known by its CAS No 756895-79-1, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of phenol, with a butylthio group attached to the third position of the benzene ring. The structure of 3-(Butylsulfanyl)phenol makes it a versatile molecule, exhibiting unique chemical properties that have been explored in numerous research studies.

The molecular formula of 3-(Butylsulfanyl)phenol is C₁₀H₁₄O₂S, and its molecular weight is approximately 194.28 g/mol. The compound is characterized by its sulfur-containing functional group, which contributes to its distinctive chemical behavior. Recent studies have highlighted the importance of sulfur-containing compounds in various fields, including materials science, pharmacology, and environmental chemistry.

One of the key areas of research involving 3-(Butylsulfanyl)phenol is its potential application in drug development. The phenolic group in the molecule is known for its antioxidant properties, which have been extensively studied in the context of combating oxidative stress-related diseases. Additionally, the butylthio group enhances the compound's stability and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent advancements in synthetic chemistry have also focused on improving the synthesis methods for 3-(Butylsulfanyl)phenol. Traditional methods involve multi-step reactions, but researchers are now exploring more efficient and environmentally friendly approaches. For instance, microwave-assisted synthesis and catalytic processes have been reported to significantly reduce reaction times and improve yields.

In terms of industrial applications, 3-(Butylsulfanyl)phenol has shown potential as a stabilizer in polymer formulations. Its ability to scavenge free radicals makes it an effective additive for preventing polymer degradation under oxidative conditions. This property has been validated in recent studies focusing on polymer stability under various environmental stressors.

Moreover, 3-(Butylsulfanyl)phenol has been investigated for its role in environmental remediation. The compound's ability to bind heavy metals through its sulfur-containing group has been explored in contaminated soil treatment processes. Recent research has demonstrated its effectiveness in reducing heavy metal bioavailability, making it a valuable tool in environmental protection efforts.

The chemical stability of 3-(Butylsulfanyl)phenol under different conditions has also been a subject of interest. Studies have shown that the compound exhibits good thermal stability and resistance to photochemical degradation, which are critical factors for its application in high-temperature industrial processes.

In conclusion, 3-(Butylsulfanyl)phenol (CAS No 756895-79-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it a valuable molecule for both academic research and industrial use. As ongoing research continues to uncover new insights into its properties and potential applications, 3-(Butylsulfanyl)phenol remains an exciting topic of study for scientists worldwide.